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Target Arthropod Key Findings Experimental Context & Notes

| Ticks (Amblyomma americanum, Ixodes scapularis) | Undiluted & 50% BioUD: More repellent than

undiluted DEET (98.11%) [1]. 7.75% BioUD: Greater repellency than 98.11% DEET in lab choice tests [1].

| Laboratory bioassay (choice test) [1]. BioUD with 7.75% 2-Undecanone was at least 2-4 times more

active than DEET against these tick species. | | Ticks (Dermacentor variabilis) | Undiluted & 50% BioUD:

More repellent than undiluted DEET [1]. Equivalent Repellency: A 39.5% concentration of BioUD was

required to match 98.11% DEET [1]. | Laboratory bioassay (choice test) [1]. Shows species-specific

variation in efficacy. | | Ticks (Amblyomma americanum) | Field Repellency: BioUD (7.75%) and DEET

(98.1%) showed similar high repellency (>95%) in field assays. Both were more effective than 0.5%

permethrin [2]. | Novel field bioassay against natural populations of nymphal ticks [2]. Confirms lab

findings in a field setting. | | Mosquitoes (Anopheles spp.) | Vapor Repellency: 2-Undecanone was

generally less effective than DEET and the experimental compound 2 in vapor phase assays [3]. |

Spatial/vapor repellency bioassay without human odor cues [3]. Tests repellency via air, not direct skin

application. |

Detailed Experimental Protocols

The comparative data primarily comes from two types of standardized bioassays.
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Tick Repellency Laboratory Bioassay (Choice Test)

This methodology was used to generate the data in [1].

Objective: To evaluate the repellency of treated versus untreated surfaces in a controlled lab setting.

Procedure:
Surface Treatment: Filter paper surfaces are treated with a known concentration of the

repellent (e.g., 7.75% BioUD or 98.11% DEET) or a control solvent.
Tick Introduction: Ticks are introduced into a apparatus where they can choose to move

across either the treated or control surface.
Data Collection: The number of ticks avoiding the treated surface is recorded over a set

period. Repellency is calculated as the percentage of ticks repelled.
Analysis: Results from head-to-head assays (treated vs. DEET-treated surfaces) and dose-response

curves are used to determine relative efficacy and calculate equivalent concentrations.

Field Repellency Bioassay for Ticks

This methodology was used in the field study [2].

Objective: To compare the repellency of various products against natural tick populations in their
habitat.

Procedure:
Treatment: The researcher's lower body and footwear are treated with a measured amount of

the test repellent.
Field Walking: The researcher walks through tick-infested areas in a standardized pattern for a

set duration (e.g., 3 minutes).
Tick Collection: After each walk, ticks found on the clothing are collected and counted.

Control & Replication: Tests are replicated multiple times, and a no-repellent control is used to
establish baseline tick attachment rates.

Analysis: Repellency is calculated based on the reduction in the number of attached ticks compared
to the control.

Mechanisms of Action

The precise mechanism of 2-Undecanone is not fully elucidated, but research indicates it involves olfactory

sensing. The diagram below illustrates the current understanding of repellent sensing in mosquitoes and

ticks.
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The experimental data suggests that 2-Undecanone is a compelling repellent, particularly for ticks. Here are

the key conclusions for researchers:

Promising Tick Repellent: Laboratory and initial field data indicate that 2-Undecanone can be
significantly more effective than high-concentration DEET against several medically important tick

species [1] [2].
Species-Specific Efficacy: The performance varies by target organism. Its advantage is most

pronounced against ticks, while its efficacy against mosquitoes, especially in spatial/vapor assays,
may be lower than DEET [3].

Mechanistic Gaps: While both repellents are sensed olfactorily, the exact molecular targets and
neural pathways activated by 2-Undecanone require further investigation, especially in ticks where

the function of the Haller's organ is not fully understood [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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